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Abstract
NV-354 is an investigational first-in-class small molecule prodrug designed to address

mitochondrial dysfunction by delivering exogenous succinate to the electron transport chain.

Developed by Abliva AB (formerly NeuroVive Pharmaceutical AB), NV-354 targets primary

mitochondrial diseases, with a particular focus on conditions involving mitochondrial Complex I

deficiency, such as Leigh syndrome. Preclinical studies have demonstrated its potential to

bypass Complex I defects, restore cellular energy metabolism, and penetrate the central

nervous system. This technical guide synthesizes the currently available public information on

the pharmacokinetics of NV-354, its mechanism of action, and the experimental protocols

utilized in its preclinical evaluation. It is important to note that specific quantitative

pharmacokinetic parameters for NV-354 have not been publicly disclosed as of the date of this

publication. The information presented herein is based on company press releases, scientific

publications on related succinate prodrugs, and patent filings.
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Primary mitochondrial diseases are a group of rare and often severe genetic disorders caused

by mutations that impair the function of mitochondria, the primary energy-producing organelles

within cells. A common underlying cause of these diseases is a deficiency in Complex I

(NADH:ubiquinone oxidoreductase) of the mitochondrial respiratory chain, leading to a critical

failure in cellular energy (ATP) production. This energy deficit particularly affects high-energy-

demand organs such as the brain, muscles, and heart, resulting in devastating and progressive

symptoms.

NV-354 is a novel therapeutic candidate engineered to circumvent this metabolic block. As a

succinate prodrug, it is designed to be orally administered, absorbed, and then metabolized

intracellularly to release succinate. Succinate serves as a substrate for Complex II (succinate

dehydrogenase) of the electron transport chain, effectively bypassing the dysfunctional

Complex I and enabling the resumption of mitochondrial respiration and energy production.

Mechanism of Action
The therapeutic rationale for NV-354 is based on providing an alternative energy substrate to

the mitochondrial respiratory chain. In a state of Complex I deficiency, the oxidation of NADH is

impaired, leading to a halt in the electron flow and a subsequent reduction in the proton

gradient necessary for ATP synthesis.

NV-354 is a cell-permeable prodrug of succinate.[1] Once administered, it is absorbed and

distributed to various tissues, including the brain.[2][3] Inside the cell, enzymatic activity

cleaves the prodrug moiety, releasing active succinate into the cytoplasm and subsequently the

mitochondrial matrix. This succinate is then oxidized by Complex II, donating electrons to

coenzyme Q (ubiquinone). This process allows the electron transport chain to resume function

from Complex II onwards, leading to the generation of a proton motive force and subsequent

ATP synthesis by ATP synthase (Complex V). This mechanism effectively bypasses the defect

in Complex I.[1]
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Figure 1: Mechanism of action of NV-354 in bypassing Complex I deficiency.

Pharmacokinetic Profile (Preclinical)
Detailed quantitative pharmacokinetic data from preclinical studies of NV-354 are not publicly

available. However, qualitative descriptions of its properties have been released by Abliva. NV-
354 was selected as a lead candidate based on its favorable tolerability, plasma stability, and

pharmacokinetic profile.[2]

Data Presentation

The following tables summarize the known qualitative and inferred quantitative

pharmacokinetic properties of NV-354.
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Parameter Species Route
Value/Descriptio

n
Reference

Bioavailability Rodent models Oral
Described as

"high"
[2]

Brain Penetration Rodent models Oral

Described as

"efficient" and

"high levels"

[2][3]

Tolerability
Preclinical

models
N/A Favorable [2]

Plasma Stability N/A N/A Stable [2]

Table 1: Summary of Qualitative Pharmacokinetic Properties of NV-354

Parameter Cmax Tmax AUC
Half-life

(t½)

Clearance

(CL)

Volume of

Distributio

n (Vd)

Value
Data not

available

Data not

available

Data not

available

Data not

available

Data not

available

Data not

available

Table 2: Quantitative Pharmacokinetic Parameters of NV-354 (Data Not Publicly Available)

Experimental Protocols
While specific protocols for pharmacokinetic studies of NV-354 are not detailed in public

documents, the preclinical development workflow and efficacy models have been described.

Preclinical Efficacy Models

In Vitro Models: Initial screening of succinate prodrugs was performed using human

peripheral blood cells (platelets and mononuclear cells) and patient-derived fibroblasts with

known mitochondrial defects. The primary endpoint was the ability to support respiration

independent of Complex I, measured via respirometry.
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In Vivo Models:

Acute Energy Crisis Model: An experimental model involving Complex I dysfunction was

used to demonstrate that NV-354 restores tissue succinate levels and reduces lactate

levels.[2]

Pharmacological and Genetic Models: Efficacy has been demonstrated in both a

pharmacological rat model where Complex I is inhibited by rotenone and a genetic mouse

model (NDUFS4 knockout) of Complex I dysfunction.

Bioanalytical Methods

The specific bioanalytical methods used for the quantification of NV-354 and its metabolites in

plasma and brain tissue have not been disclosed. Standard methods for small molecule

quantification, such as liquid chromatography-mass spectrometry (LC-MS/MS), are presumed

to have been used.
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Figure 2: Generalized preclinical development workflow for NV-354.
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Regulatory Status and Future Directions
NV-354 has successfully completed preclinical development. Abliva has received favorable

feedback from the UK's Medicines and Healthcare products Regulatory Agency (MHRA) on the

preclinical data package, allowing the program to advance to clinical trials.[4][5] A Phase 1

clinical study was anticipated to begin in 2022.[4]

Furthermore, the U.S. Food and Drug Administration (FDA) has granted Orphan Drug

Designation (ODD) to NV-354 for the treatment of mitochondrial disease.[1][3] This designation

provides incentives to support the development of drugs for rare diseases.

Future clinical development will likely focus on pediatric patients with severe neurological

manifestations of mitochondrial disease, such as Leigh syndrome. The pharmacokinetic and

safety profile in humans will be established in early-phase clinical trials, which will be critical for

determining the appropriate dosing regimen for pivotal efficacy studies.

Conclusion
NV-354 represents a promising, mechanism-based therapeutic approach for patients with

primary mitochondrial diseases secondary to Complex I deficiency. Its ability to act as a

"metabolic bypass" is a novel strategy in this area of high unmet medical need. While detailed

quantitative pharmacokinetic data are not yet in the public domain, qualitative reports from its

preclinical development indicate favorable properties, including high oral bioavailability and

efficient brain penetration, which are essential for treating the neurological symptoms of

diseases like Leigh syndrome. The progression of NV-354 into clinical development is a

significant step forward, and future data from human studies are eagerly awaited by the

scientific and patient communities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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